Cas no 1804726-65-5 (4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine
• CAS No: 1804726-65-5
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4811218
• Update Time: 2025-06-08

4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-5-1-3(12)6(7(9)10)4(2-11)13-5/h1,7H,2,11H2,(H2,12,13)
• InChI Key： VUZDETSUKTUHMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)C(CN)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine

Introduction to 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine (CAS No. 1804726-65-5)

4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine (CAS No. 1804726-65-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of functional groups, including an amino group, an aminomethyl group, a chlorine atom, and a difluoromethyl group. These functional groups contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various applications.

The structure of 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine is characterized by its aromatic pyridine ring, which provides a stable platform for the attachment of the functional groups. The amino group at the 4-position and the aminomethyl group at the 2-position offer multiple sites for further chemical modifications, enhancing its potential for drug design and development. The chlorine atom at the 6-position and the difluoromethyl group at the 3-position introduce additional complexity and reactivity, which can be exploited to fine-tune the compound's pharmacological properties.

Recent studies have highlighted the importance of 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising lead for the development of novel antibiotics. The presence of the difluoromethyl group has been particularly noted for its ability to enhance metabolic stability and improve pharmacokinetic profiles, which are crucial factors in drug development.

In addition to its antibacterial properties, 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound possesses anti-inflammatory activity, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The multifunctional nature of this compound allows it to interact with multiple biological targets, providing a broad spectrum of potential therapeutic applications.

The synthesis of 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine has been extensively studied in both academic and industrial settings. One common synthetic route involves the sequential introduction of functional groups onto a pyridine scaffold. For example, starting from 2-chloro-3-difluoromethylpyridine, researchers can introduce an amino group at the 4-position through nucleophilic substitution reactions followed by further modifications to introduce the aminomethyl group at the 2-position. This modular approach allows for precise control over the final structure and properties of the compound.

The physical and chemical properties of 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine have been well-characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular structure and help in understanding its behavior in different environments. For instance, NMR spectroscopy has revealed that the amino and aminomethyl groups exhibit distinct chemical shifts, which can be used to monitor their interactions with other molecules or biological systems.

In terms of safety and handling, 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine should be treated with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials. Additionally, researchers should adhere to all relevant safety guidelines and regulations to ensure safe handling and disposal.

The future prospects for 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, with several compounds derived from this scaffold currently undergoing clinical trials for various indications.

In conclusion, 4-Amino-2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine (CAS No. 1804726-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers numerous opportunities for drug design and development, making it an exciting area of study for researchers worldwide.